Cas no 785719-30-4 (Ethanol,2-[(5-amino-2-methylphenyl)amino]-)
785719-30-4 structure
Product Name:Ethanol,2-[(5-amino-2-methylphenyl)amino]-
CAS No:785719-30-4
MF:C9H14N2O
MW:166.220262050629
CID:554436
PubChem ID:20558423
Update Time:2025-04-19
Ethanol,2-[(5-amino-2-methylphenyl)amino]- Chemical and Physical Properties
Names and Identifiers
-
- Ethanol,2-[(5-amino-2-methylphenyl)amino]-
- 2-(5-amino-2-methylanilino)ethanol
- 2-(5-amino-2-methylphenylamino)ethanol
- Ethanol,2-[(5-amino-2-methylphenyl)amino]
- AKOS011881365
- 2-(5-Amino-2-methylanilino)ethan-1-ol
- SCHEMBL9464298
- 785719-30-4
- DTXSID40608680
-
- Inchi: 1S/C9H14N2O/c1-7-2-3-8(10)6-9(7)11-4-5-12/h2-3,6,11-12H,4-5,10H2,1H3
- InChI Key: NFHBNNBCTQSJQM-UHFFFAOYSA-N
- SMILES: OCCNC1C=C(C=CC=1C)N
Computed Properties
- Exact Mass: 166.11100
- Monoisotopic Mass: 166.110613074g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 130
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 58.3Ų
Experimental Properties
- PSA: 58.28000
- LogP: 1.63560
Ethanol,2-[(5-amino-2-methylphenyl)amino]- Related Literature
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Bruce Parkinson Energy Environ. Sci., 2010,3, 509-511
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Jadwiga Frelek,Marcin Górecki,Marta Łaszcz,Agata Suszczyńska,Elemér Vass,Wojciech J. Szczepek Chem. Commun., 2012,48, 5295-5297
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4. Fe3O4/Au/Fe3O4 nanoflowers exhibiting tunable saturation magnetization and enhanced bioconjugationFeng Shi,Kunping Yan,Mingli Peng,Xiao Cheng,Yanling Luo,Xuemei Chen,V. A. L. Roy,Zuankai Wang Nanoscale, 2012,4, 747-751
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Shaun D. Wong,Edward I. Solomon Dalton Trans., 2014,43, 17567-17577
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